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Compound of Interest

Compound Name: C.l. Acid red 154

Cat. No.: B15553466

Introduction

C.l. Acid Red 154, also known by its Colour Index number 24800, is a disazo acid dye.[1][2]
This document provides a technical summary of its known properties, with a focus on
information relevant to researchers and scientists. While extensively used in the textile and

paint industries, publicly available data on its biological activity and potential applications in
drug development are limited.[2]

Physicochemical Properties

C.l. Acid Red 154 is a red powder with a complex molecular structure. Its key identifying and
physical properties are summarized in the table below.

Property Value Reference
Molecular Weight 840.83 g/mol [3114]
Molecular Formula C40H34N4Na2010S2

CAS Number 6507-79-5

Appearance Red Powder

Solubility Soluble in water

Applications and Research
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The primary application of C.l. Acid Red 154 is as a colorant for materials such as textiles,
leather, and paper. In the scientific literature, its use has been documented in the context of
environmental science, specifically in studies focused on its removal from wastewater through
adsorption onto materials like bentonite clay.

There is a notable lack of published research investigating the biological effects, toxicology, or
potential therapeutic applications of C.I. Acid Red 154. No information was found regarding its
interaction with specific cellular signaling pathways or its potential utility in drug development.

Safety and Handling

A Material Safety Data Sheet (MSDS) for C.I. Acid Red 154 indicates several potential
hazards. It is reported to be harmful if swallowed and may cause irritation to the skin, eyes, and
respiratory tract. The MSDS also notes that mutagenicity data has been reported, though
specific details of these findings are not provided. Standard laboratory safety precautions,
including the use of personal protective equipment such as gloves and safety glasses, are
recommended when handling this compound.

Experimental Protocols

Detailed experimental protocols for the use of C.l. Acid Red 154 in a research context,
particularly for biological or drug development studies, are not available in the public domain.
The only experimental context found relates to its adsorption from aqueous solutions.

Adsorption Studies

Studies investigating the removal of acid dyes from wastewater have explored the use of
various adsorbents. The general methodology for such an experiment would involve:

Preparation of a stock solution of C.I. Acid Red 154 in deionized water.

Incubation of the dye solution with a known quantity of an adsorbent material (e.g., activated
carbon, bentonite clay).

Agitation of the mixture for a specified period at a controlled temperature.

Separation of the adsorbent from the solution by centrifugation or filtration.
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¢ Quantification of the remaining dye in the supernatant using UV-Vis spectrophotometry at the
dye's maximum absorbance wavelength.

Data Visualization

The following diagram illustrates the logical flow of information currently available for C.l. Acid
Red 154.

Chemical Identity

Molecular Weight
840.83 g/mol

Applications
Molecular Formula Industrial Dyeing Environmental Research
C40H34N4Na2010S2 (Textiles, etc.) (Adsorption Studies)

Safety Information

CAS Number Hazards Mutagenicity Data

6507-79-5 (Irritant, Harmful if Swallowed) (Reported, details unknown)

Click to download full resolution via product page

Caption: Informational overview of C.l. Acid Red 154.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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